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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Orange 16 (C.I. 21160), a disazo diarylide pigment, is valued for its vibrant reddish-

orange hue and is utilized in various applications, including printing inks, plastics, and coatings.

[1][2] For researchers and professionals in fields such as drug development, where precise

formulation and understanding of compound behavior are critical, a thorough knowledge of a

pigment's solubility characteristics in organic solvents is paramount. This technical guide

provides a comprehensive overview of the available solubility data for Pigment Orange 16,

alongside a detailed experimental protocol for determining its solubility, addressing a notable

gap in currently accessible quantitative data.

Core Concepts in Pigment Solubility
Pigments, by definition, are generally insoluble in the media they color.[2] Their utility lies in

their ability to be dispersed as fine, solid particles. However, absolute insolubility is a theoretical

concept, and even pigments exhibit some degree of solubility in various solvents. This limited

solubility can influence critical properties of a formulation, such as stability, bleed, and

migration.

Factors influencing the solubility of an organic pigment like Pigment Orange 16 include:
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Chemical Structure of the Pigment: The molecular structure, including the presence of polar

and non-polar groups, dictates its affinity for different solvents.

Solvent Properties: The polarity, hydrogen bonding capacity, and molecular size of the

solvent are key determinants of its ability to dissolve the pigment.

Temperature: Solubility is generally temperature-dependent, often increasing with a rise in

temperature.

Crystalline Structure: The crystal lattice energy of the pigment must be overcome by the

solvent-solute interactions for dissolution to occur.

Solubility Profile of Pigment Orange 16
Quantitative solubility data for Pigment Orange 16 in a wide range of organic solvents is not

readily available in published literature. However, technical datasheets often provide semi-

quantitative "resistance" or "fastness" ratings. These ratings, typically on a scale of 1 to 5

(where 5 indicates high resistance and, implicitly, very low solubility), offer valuable insights into

the pigment's behavior in various solvent classes.

The following table summarizes the available qualitative and semi-quantitative solubility

information for Pigment Orange 16.
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Organic Solvent/Solvent
Class

Solubility/Resistance Data Source(s)

Water Insoluble [2]

Ethanol
Insoluble; Resistance Rating:

3, 3-4, 5
[3][4][5][6]

Ethyl Acetate Resistance Rating: 3 [3][4]

Xylene Resistance Rating: 2-3 [4]

Methyl Ethyl Ketone (MEK) Resistance Rating: 3 [4]

White Spirit Resistance Rating: 3 [4]

Esters Resistance Rating: 4 [7]

Benzene Resistance Rating: 3-4 [7]

Ketones Resistance Rating: 3-4 [7]

Concentrated Sulfuric Acid Soluble (with decomposition) [2]

Note: The resistance ratings are a measure of the pigment's stability to bleeding or

discoloration upon exposure to the solvent and are inversely related to solubility. A higher rating

suggests lower solubility.

Experimental Protocol for Determining Quantitative
Solubility
Given the absence of precise quantitative data, the following detailed experimental protocol

outlines a reliable method for determining the solubility of Pigment Orange 16 in various

organic solvents. This protocol is based on the principle of creating a saturated solution and

then quantifying the dissolved solid.

Objective: To determine the equilibrium solubility of Pigment Orange 16 in a selection of

organic solvents at a specified temperature (e.g., 25 °C).

Materials and Equipment:
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Pigment Orange 16 (analytical grade)

Selected organic solvents (analytical grade, e.g., acetone, toluene, ethyl acetate,

isopropanol, etc.)

Analytical balance (± 0.0001 g)

Constant temperature shaker bath or incubator

Centrifuge

Spectrophotometer (UV-Vis)

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Glass vials with screw caps

Methodology:

Preparation of Calibration Curve:

Accurately weigh a small amount of Pigment Orange 16 and dissolve it in a suitable

solvent in which it is sparingly soluble to prepare a stock solution of known concentration.

Prepare a series of standard solutions of decreasing concentration by serial dilution of the

stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Sample Preparation and Equilibration:

Add an excess amount of Pigment Orange 16 to a series of glass vials.

Add a known volume of each selected organic solvent to the respective vials.
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Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure the formation of a saturated solution.

Sample Analysis:

After equilibration, remove the vials from the shaker bath and allow the undissolved

pigment to settle.

Centrifuge the vials to further separate the solid and liquid phases.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Filter the supernatant through a syringe filter (0.22 µm) to remove any remaining

suspended particles.

Dilute the filtered, saturated solution with the respective pure solvent to a concentration

that falls within the range of the calibration curve.

Measure the absorbance of the diluted solution at λmax using the UV-Vis

spectrophotometer.

Calculation of Solubility:

Using the equation derived from the calibration curve, determine the concentration of the

diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).
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Visualizing the Experimental Workflow
The following diagrams illustrate the key stages of the experimental protocol for determining

the solubility of Pigment Orange 16.
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Phase 1: Preparation

Phase 2: Equilibration

Phase 3: Analysis

Phase 4: Calculation

Prepare Stock Solution
(Known Concentration)

Serial Dilutions

Measure Absorbance of Standards

Generate Calibration Curve

Determine Concentration from Calibration Curve

Add Excess Pigment Orange 16 to Vials

Add Known Volume of Organic Solvent

Equilibrate in Shaker Bath
(Constant Temperature)

Centrifuge and Separate Supernatant

Filter Supernatant

Dilute Saturated Solution

Measure Absorbance

Calculate Solubility
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Caption: Experimental workflow for quantitative solubility determination.
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Logical Relationship of Solubility Factors
The interplay of various factors determines the solubility of Pigment Orange 16 in a given

organic solvent. This relationship can be visualized as a logical pathway.

Pigment Properties Solvent Properties External Conditions

Molecular Structure

Solute-Solvent
Interactions

Crystal Lattice Energy Polarity Hydrogen Bonding Molecular Size Temperature

Solubility

Click to download full resolution via product page

Caption: Factors influencing pigment solubility.

Conclusion
While precise, quantitative solubility data for Pigment Orange 16 in organic solvents remains

elusive in public-domain literature, the available semi-quantitative resistance ratings

consistently indicate very low solubility. For applications requiring exact solubility values, the

detailed experimental protocol provided in this guide offers a robust methodology for their

determination. A comprehensive understanding of the factors influencing solubility, as outlined,

is crucial for the effective formulation and application of this pigment in research and

development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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